Cas no 1804892-51-0 (Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate)

• Product Name: Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate
• CAS No: 1804892-51-0
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4809725
• Update Time: 2025-06-14

Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate

• Inchi： 1S/C9H7BrF2INO2/c1-16-6(15)3-4-2-5(13)7(9(11)12)8(10)14-4/h2,9H,3H2,1H3
• InChI Key： UVBKANUGIBGOKW-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=NC(=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate

Recent Advances in the Study of Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate (CAS: 1804892-51-0)

The compound Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate (CAS: 1804892-51-0) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and other targeted therapies. This heterocyclic compound, characterized by its unique halogenated pyridine core, has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have focused on optimizing its synthetic routes and exploring its utility in constructing complex molecular architectures for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its reactive halogen sites for sequential cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. The difluoromethyl group at the 3-position was found to significantly influence both the metabolic stability and binding affinity of the resulting drug candidates, highlighting the structural importance of this moiety.

In synthetic chemistry advancements, a team from MIT developed a novel continuous-flow protocol for the large-scale production of Methyl 2-bromo-3-(difluoromethyl)-4-iodopyridine-6-acetate, achieving 85% yield with improved purity profiles compared to traditional batch methods (Organic Process Research & Development, 2024). This innovation addresses previous challenges in scaling up production while maintaining the compound's sensitive functional groups intact.

Recent patent applications (WO2024015832, US20240034721) have disclosed the compound's utility in creating next-generation antiviral agents, particularly against RNA viruses. The molecular scaffold has shown remarkable adaptability for structure-activity relationship (SAR) studies, allowing medicinal chemists to fine-tune pharmacological properties while maintaining favorable ADME profiles.

Ongoing research presented at the 2024 ACS Spring Meeting suggests potential applications in PET radiopharmaceuticals, where the iodine moiety can serve as a leaving group for radiohalogenation. This development could expand the compound's utility into diagnostic imaging applications, particularly in oncology.

Quality control methodologies have also advanced, with recent HPLC-MS protocols achieving detection limits below 0.1% for related substances (Journal of Pharmaceutical and Biomedical Analysis, 2024). These analytical improvements support the compound's growing importance in GMP-compliant pharmaceutical manufacturing.

Looking forward, researchers anticipate increased demand for this versatile intermediate as its applications expand into new therapeutic areas. Current challenges remain in further optimizing its synthetic accessibility and exploring novel derivatization strategies that leverage its unique substitution pattern.